![molecular formula C13H16N4O2 B1474860 Methyl 8-amino-3-cyclopentyl[1,2,4]triazolo[4,3-a]pyridine-6-carboxylate CAS No. 927802-10-6](/img/structure/B1474860.png)
Methyl 8-amino-3-cyclopentyl[1,2,4]triazolo[4,3-a]pyridine-6-carboxylate
Overview
Description
Methyl 8-amino-3-cyclopentyl[1,2,4]triazolo[4,3-a]pyridine-6-carboxylate is an organic compound belonging to the class of pyridine compounds. It is a derivative of the amino-substituted pyridine ring system and has a unique three-dimensional structure. It is a versatile compound with a wide range of applications in scientific research and laboratory experiments.
Scientific Research Applications
Methyl 8-amino-3-cyclopentyl[1,2,4]triazolo[4,3-a]pyridine-6-carboxylate is widely used in scientific research due to its unique structure and properties. It has been used as a ligand in coordination chemistry, as a catalyst in organic synthesis, and as a building block in the synthesis of various organic compounds. It has also been used in the study of drug metabolism, as a potential inhibitor of the enzyme aromatase, and as a potential antifungal agent.
Mechanism of Action
Methyl 8-amino-3-cyclopentyl[1,2,4]triazolo[4,3-a]pyridine-6-carboxylate has been shown to interact with a variety of enzymes, receptors, and other proteins. The exact mechanism of action is not yet fully understood, but it is believed that the compound binds to certain proteins and alters their structure and/or function.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to have antifungal activity and to inhibit the enzyme aromatase. It has also been shown to interact with a variety of receptors and enzymes, and to modulate the activity of certain proteins.
Advantages and Limitations for Lab Experiments
Methyl 8-amino-3-cyclopentyl[1,2,4]triazolo[4,3-a]pyridine-6-carboxylate is a versatile compound with a wide range of applications in scientific research and laboratory experiments. It is relatively easy to synthesize and is available in a variety of forms. It is also relatively stable and can be stored for long periods of time. However, it is a relatively expensive compound and its effects on living systems are not fully understood.
Future Directions
There are numerous potential future directions for research on methyl 8-amino-3-cyclopentyl[1,2,4]triazolo[4,3-a]pyridine-6-carboxylate. These include further investigation of its antifungal activity, its potential as an inhibitor of the enzyme aromatase, its potential as a modulator of protein activity, and its potential as a drug delivery vehicle. Additionally, further research into its mechanism of action and its effects on living systems is needed. Finally, further research into its potential applications in scientific research and laboratory experiments is also needed.
Properties
IUPAC Name |
methyl 8-amino-3-cyclopentyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O2/c1-19-13(18)9-6-10(14)12-16-15-11(17(12)7-9)8-4-2-3-5-8/h6-8H,2-5,14H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROUSFVCUFZYCER-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN2C(=NN=C2C(=C1)N)C3CCCC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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